Cas no 923249-29-0 (N-methyl-2-(piperidin-4-yl)formamidoacetamide)

• Product Name: N-methyl-2-(piperidin-4-yl)formamidoacetamide
• CAS No: 923249-29-0
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• MDL: MFCD08444686
• CID: 5229434
• PubChem ID: 16228139
• Update Time: 2026-03-07

N-methyl-2-(piperidin-4-yl)formamidoacetamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-[2-(methylamino)-2-oxoethyl]-
• N-methyl-2-(piperidin-4-yl)formamidoacetamide

• MDL： MFCD08444686
• Inchi： 1S/C9H17N3O2/c1-10-8(13)6-12-9(14)7-2-4-11-5-3-7/h7,11H,2-6H2,1H3,(H,10,13)(H,12,14)
• InChI Key： XFNNPRCUUXEGDG-UHFFFAOYSA-N
• SMILES： N1CCC(C(NCC(NC)=O)=O)CC1

Additional information on N-methyl-2-(piperidin-4-yl)formamidoacetamide

Introduction to N-methyl-2-(piperidin-4-yl)formamidoacetamide (CAS No. 923249-29-0)

N-methyl-2-(piperidin-4-yl)formamidoacetamide, a compound with the chemical formula C₁₁H₁₇N₃O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its N-methyl group and the presence of a piperidin-4-yl moiety, which contributes to its unique pharmacological properties. The CAS number 923249-29-0 provides a unique identifier for this substance, facilitating its recognition in scientific literature and industrial applications.

The structure of N-methyl-2-(piperidin-4-yl)formamidoacetamide features a central amide bond connecting a formamido group to an acetamide moiety. The piperidin-4-yl substituent is attached to the second carbon of the formamido group, while the N-methyl group is positioned on the nitrogen atom of the formamido part. This arrangement imparts specific steric and electronic properties to the molecule, making it a valuable candidate for further chemical and biological investigation.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperidine scaffolds due to their favorable pharmacokinetic profiles and biological activity. Piperidine derivatives are known for their ability to modulate various biological pathways, making them attractive for drug discovery efforts. The N-methyl-2-(piperidin-4-yl)formamidoacetamide compound represents an example of such derivatives, with potential applications in the treatment of neurological disorders, inflammation, and other diseases.

Recent studies have highlighted the importance of N-methylated piperidine compounds in medicinal chemistry. These modifications often enhance binding affinity and selectivity towards target proteins, which is crucial for developing effective therapeutics. The N-methyl group in N-methyl-2-(piperidin-4-yl)formamidoacetamide is particularly significant, as it can influence the molecule's solubility, metabolic stability, and overall bioavailability. Such structural features are carefully considered during drug design to optimize pharmacological outcomes.

The biological activity of N-methyl-2-(piperidin-4-yl)formamidoacetamide has been explored in several preclinical studies. Researchers have investigated its potential as a modulator of enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may interact with neurotransmitter receptors, potentially leading to therapeutic effects in conditions such as depression and anxiety. Additionally, its ability to modulate inflammatory pathways has been observed in cell-based assays, indicating its potential utility in treating chronic inflammatory diseases.

The synthesis of N-methyl-2-(piperidin-4-yl)formamidoacetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity. The use of chiral auxiliaries or asymmetric catalysts may be necessary to obtain enantiomerically pure forms of the compound, which is essential for evaluating its pharmacological activity.

In conclusion, N-methyl-2-(piperidin-4-yl)formamidoacetamide (CAS No. 923249-29-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the N-methyl group and piperidin-4-yl moiety, make it an interesting candidate for further development. Ongoing studies aim to elucidate its mechanism of action and explore new therapeutic applications. As our understanding of molecular interactions continues to advance, compounds like N-methyl-2-(piperidin-4-y]formamidoacetamide will play a crucial role in shaping future drug discovery efforts.